Cas no 591-22-0 (3,5-Dimethylpyridine)

3,5-Dimethylpyridine Properties

Names and Identifiers

• 3,5-Dimethylpyridine
• ETHYL-3-AMINOCROTONATE
• ETHYLHYDRAZINOACETATE HYDROCHLORIDE
• 2-FLUORO-5-AMINOPYRIDINE
• 3,5-Lutidine
• 3,5-Lutdcine
• 1,3-lutidine
• 3,5-dimethyl-pyridine
• 3,5-lutidene
• Pyridine,3,5-dimethyl
• +Expand

• MDL： MFCD00006404
• InChIKey： HWWYDZCSSYKIAD-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N/c1-6-3-7(2)5-8-4-6/h3-5H,1-2H3
• SMILES： CC1=CC(=CN=C1)C
• BRN： 105682

Computed Properties

• Exact Mass: 107.073499g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 107.073499g/mol
• Monoisotopic Mass: 107.073499g/mol
• Topological Polar Surface Area: 12.9Ų
• Heavy Atom Count: 8
• Complexity: 62.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Henrys Law Constant: 6.89e-06 atm-m3/mole
• LogP: 1.69840
• PSA: 12.89000
• Refractive Index: n20/D 1.504(lit.)
• Water Partition Coefficient: 33 g/L (20 ºC)
• Boiling Point: 169-170 °C(lit.)
• Melting Point: −9 °C (lit.)
• Vapor Pressure: 1.5 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Solubility: Sol
• Color/Form: Colorless oily liquid, odorous, hygroscopic. [1]
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether. [8]
• Sensitiveness: Hygroscopic
• pka: 6.15(at 25℃)
• Density: 0.939 g/mL at 25 °C(lit.)

3,5-Dimethylpyridine Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H302,H312,H315,H318,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10-21-23/25-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8 (3)
• FLUKA BRAND F CODES：8

3,5-Dimethylpyridine Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds